Cas no 1409932-24-6 (6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate)

• Product Name: 6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate
• CAS No: 1409932-24-6
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 1088513
• PubChem ID: 71720943
• Update Time: 2025-10-30

6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate Chemical and Physical Properties

Names and Identifiers

• 6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate
• 6-oxo-1H-pyridazine-3-carbaldehyde,hydrate
• 1409932-24-6
• 6-Oxo-1,6-dihydropyridazine-3-carbaldehyde--water (1/1)
• 6-Oxo-1,6-dihydropyridazine-3-carbaldehydehydrate
• DTXSID90856831
• 6-Oxo-1,6-dihydropyridazine-3-carbaldehyde monohydrate

• Inchi： 1S/C5H4N2O2.H2O/c8-3-4-1-2-5(9)7-6-4;/h1-3H,(H,7,9);1H2
• InChI Key： FRSYQBQHKXPMBO-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C=O)=NN1.O

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.5Ų

Additional information on 6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate

Introduction to 6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate (CAS No. 1409932-24-6)

6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate (CAS No. 1409932-24-6) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the dihydropyridazine class, which has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of a carbonyl group at the 3-position and an oxo group at the 6-position introduces unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate features a six-membered heterocyclic ring containing nitrogen atoms at the 1 and 6 positions. The aldehyde functionality at the 3-position provides a reactive site for further chemical modifications, such as condensation reactions, oxidation, or reduction processes. These characteristics make it a promising candidate for exploring novel synthetic pathways and developing new pharmacological agents.

In recent years, there has been growing interest in dihydropyridazine derivatives due to their potential applications in medicinal chemistry. Researchers have been exploring their role as scaffolds for designing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde group in 6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate is particularly noteworthy, as it can participate in various reactions that lead to the formation of more complex molecules.

One of the most exciting aspects of this compound is its utility in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of dihydropyridazines can interact with biological targets such as enzymes and receptors, leading to therapeutic effects. The aldehyde moiety allows for easy functionalization through condensation reactions with hydrazines or amino acids, potentially yielding new compounds with improved pharmacokinetic profiles.

The hydration state of 6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate is also worth mentioning. The presence of water molecules can influence the compound's solubility and stability, which are critical factors in pharmaceutical applications. Understanding these properties is essential for optimizing formulations and ensuring the compound's efficacy in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate more accurately. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly relevant given the increasing demand for novel anti-inflammatory agents with fewer side effects.

Moreover, the synthesis of 6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate has been optimized through various methodologies to enhance yield and purity. Catalytic processes have been employed to streamline the reaction pathways, reducing the need for harsh conditions and minimizing byproduct formation. Such improvements are crucial for scaling up production and making the compound more accessible for industrial applications.

The role of 6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate in drug discovery extends beyond its use as an intermediate. Some studies have highlighted its potential as a lead compound itself, demonstrating activity against specific disease targets. This dual role as both a building block and a candidate therapeutic highlights its versatility and importance in modern pharmaceutical research.

In conclusion,6-Oxo-1,6-dihydropyridazine-3-carbaldehyde hydrate (CAS No. 1409932-24-6) represents a fascinating compound with significant implications in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover its potential applications,this compound is poised to play an increasingly important role in pharmaceutical innovation.